Cas no 2230804-26-7 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1))

• Product Name: 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1)
• CAS No: 2230804-26-7
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 5415110
• Update Time: 2025-05-21

1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1)

• Inchi： 1S/C17H19NO.ClH/c1-2-4-14(5-3-1)13-19-17-7-6-15-8-10-18-11-9-16(15)12-17;/h1-7,12,18H,8-11,13H2;1H
• InChI Key： BNXBFBHWTVZOCE-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2CCNCCC2=C1)CC1C=CC=CC=1.Cl

Additional information on 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1)

Recent Advances in the Study of 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1) (CAS: 2230804-26-7)

The compound 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1) (CAS: 2230804-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This benzazepine derivative is structurally unique, featuring a tetrahydrobenzazepine core with a phenylmethoxy substituent at the 7-position, which may contribute to its biological activity. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of this compound's interaction with central nervous system (CNS) receptors. Preliminary in vitro studies suggest that it exhibits moderate affinity for dopamine and serotonin receptors, which could make it a candidate for treating neurological disorders such as Parkinson's disease, schizophrenia, or depression. However, the exact mechanism of action remains under investigation, with current research focusing on receptor binding assays and molecular docking studies to better understand its pharmacodynamics.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1). Researchers have developed more efficient catalytic systems for the key cyclization step, improving yield and purity while reducing environmental impact. These improvements are crucial for scaling up production for preclinical studies and potential clinical trials.

Pharmacokinetic studies have revealed interesting properties of this compound. It demonstrates good oral bioavailability in animal models, with a half-life that suggests potential for once-daily dosing in humans. The hydrochloride salt form (as indicated by the (1:1) designation) was found to significantly improve solubility compared to the free base, addressing one of the major challenges in developing benzazepine-based therapeutics.

Recent toxicological evaluations have provided promising safety data. In acute toxicity studies using rodent models, the compound showed a favorable safety profile with a high therapeutic index. Chronic toxicity studies are currently underway to assess long-term effects, with particular attention to potential CNS-related side effects given the compound's receptor activity profile.

Looking forward, researchers are exploring structural modifications to enhance selectivity and potency while minimizing off-target effects. Computational chemistry approaches are being employed to design analogs that maintain the core benzazepine structure while optimizing pharmacological properties. These efforts are supported by recent advancements in high-throughput screening and AI-assisted drug design platforms.

The patent landscape surrounding 2230804-26-7 has become increasingly active, with several pharmaceutical companies filing applications covering various therapeutic uses and formulation technologies. This commercial interest underscores the compound's potential value in the pharmaceutical market and suggests that clinical development may be on the horizon.

In conclusion, 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-(phenylmethoxy)-, hydrochloride (1:1) represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its properties and potential applications, further studies are needed to fully realize its therapeutic potential. The coming years will likely see increased research activity focused on this compound as it moves through the drug development pipeline.